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Compound of Interest

Compound Name: Trichloroacetyl Chloride-13C2

Cat. No.: B121693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trichloroacetyl Chloride-13C2, a

stable isotope-labeled reagent with significant potential in chemical proteomics and

metabolomics. This document details its synthesis, physicochemical properties, and proposed

applications in mass spectrometry-based quantitative analysis. While specific peer-reviewed

applications of this reagent are not yet widely published, this guide offers a robust theoretical

and practical framework for its use in research and drug development.

Introduction to Trichloroacetyl Chloride-13C2
Trichloroacetyl Chloride-13C2 is the isotopically labeled analog of trichloroacetyl chloride,

containing two Carbon-13 atoms in place of the naturally abundant Carbon-12. This isotopic

enrichment makes it a powerful tool for quantitative mass spectrometry. As a highly reactive

acylating agent, it can be used to derivatize biomolecules, introducing a "heavy" isotopic tag.

This allows for the differentiation and relative quantification of molecules from different

experimental conditions when analyzed alongside their "light" (unlabeled) counterparts.

The primary application of Trichloroacetyl Chloride-13C2 is anticipated to be in chemical

proteomics, where it can be used to label proteins on nucleophilic amino acid residues. This

can aid in identifying drug targets, profiling enzyme activity, and understanding post-

translational modifications.
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Physicochemical Properties and Data
A summary of the key physicochemical properties of Trichloroacetyl Chloride-13C2 is

presented in Table 1.

Property Value Reference

Molecular Formula ¹³C₂Cl₄O --INVALID-LINK--

Molecular Weight 183.87 g/mol --INVALID-LINK--

Monoisotopic Mass 181.877035 Da --INVALID-LINK--

Appearance Colorless to light yellow liquid
Inferred from unlabeled

compound

Boiling Point 117-118 °C
Inferred from unlabeled

compound

Reactivity
Reacts with nucleophiles (e.g.,

amines, alcohols, thiols)
General chemical knowledge

Synthesis of Trichloroacetyl Chloride-13C2
While a specific, peer-reviewed synthesis protocol for Trichloroacetyl Chloride-13C2 is not

readily available, a reliable synthetic route can be proposed based on standard organic

chemistry principles and the availability of its direct precursor, 2,2,2-Trichloro-acetic Acid-13C2.

The synthesis involves the conversion of the carboxylic acid to an acyl chloride using a suitable

chlorinating agent.

Proposed Experimental Protocol for Synthesis
Starting Material: 2,2,2-Trichloro-acetic Acid-13C2 (CAS: 165399-56-4), commercially available

from suppliers of stable isotope-labeled compounds.

Reaction: ¹³CCl₃¹³COOH + SOCl₂ → ¹³CCl₃¹³COCl + SO₂ + HCl

Procedure:
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In a flame-dried, round-bottom flask equipped with a magnetic stirrer and a reflux condenser

under an inert atmosphere (e.g., nitrogen or argon), add 2,2,2-Trichloro-acetic Acid-13C2 (1

equivalent).

Slowly add an excess of thionyl chloride (SOCl₂, ~2-3 equivalents) to the flask at room

temperature. A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate

the reaction.

Heat the reaction mixture to reflux (approximately 76 °C for thionyl chloride) and maintain for

2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution

(SO₂ and HCl).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride by distillation under atmospheric pressure.

Purify the resulting Trichloroacetyl Chloride-13C2 by fractional distillation under reduced

pressure to obtain the pure product.

Note: This is a proposed protocol and should be performed by a qualified chemist with

appropriate safety precautions, as trichloroacetyl chloride and thionyl chloride are corrosive

and react with moisture.
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Synthesis of Trichloroacetyl Chloride-13C2
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A proposed synthetic workflow for Trichloroacetyl Chloride-13C2.

Application in Chemical Proteomics: A Proposed
Workflow
Trichloroacetyl Chloride-13C2 is a highly reactive electrophile that can covalently modify

nucleophilic residues on proteins, such as the side chains of lysine, serine, threonine, and

tyrosine. This reactivity makes it a suitable reagent for chemical proteomics to profile protein

reactivity and identify potential drug targets. A typical workflow would involve differential

labeling of two proteome samples ("light" vs. "heavy") followed by mass spectrometry analysis.

Proposed Experimental Protocol for Protein Labeling
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Sample Preparation: Prepare two cell lysates or protein extracts representing different

biological states (e.g., treated vs. untreated).

"Heavy" Labeling: Treat one sample with Trichloroacetyl Chloride-13C2 at a carefully

optimized concentration (e.g., in the low millimolar range) for a defined period at a controlled

pH and temperature.

"Light" Labeling/Control: Treat the second sample with an equimolar amount of unlabeled

("light") trichloroacetyl chloride under identical conditions.

Quenching: Quench the labeling reaction in both samples by adding a primary amine-

containing buffer (e.g., Tris or glycine).

Sample Combination: Combine the "heavy" and "light" labeled samples in a 1:1 ratio.

Protein Digestion: Denature, reduce, alkylate, and digest the combined protein sample with a

protease (e.g., trypsin).

LC-MS/MS Analysis: Analyze the resulting peptide mixture by high-resolution liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Data Analysis: Use specialized software to identify peptides and quantify the relative

abundance of the "heavy" and "light" labeled pairs.
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Chemical Proteomics Workflow

Sample A (e.g., Control) Sample B (e.g., Treated)

Cell Lysate

Labeling with
Trichloroacetyl Chloride

Combine Samples (1:1)

Cell Lysate

Labeling with
Trichloroacetyl Chloride-13C2

Protein Digestion
(e.g., Trypsin)

LC-MS/MS Analysis

Data Analysis and
Quantification

Click to download full resolution via product page

A proposed workflow for quantitative chemical proteomics.

Quantitative Data and Mass Spectrometry Analysis
The key to quantitative analysis using Trichloroacetyl Chloride-13C2 is the precise mass

difference introduced by the isotopic label. The trichloroacetyl-13C2 group will add a specific

mass to the modified molecule, which will be 2.0067 Da heavier than the mass added by the

unlabeled trichloroacetyl group.
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Mass Shifts on Amino Acid Residues
The reaction of trichloroacetyl chloride with nucleophilic amino acid side chains results in the

formation of a stable covalent bond and the loss of HCl. The expected mass shifts are detailed

in Table 2.

Amino Acid
Nucleophili
c Group

Adduct
Mass Shift
(Unlabeled)

Mass Shift
(13C2-
labeled)

Mass
Difference
(Da)

Lysine
ε-amino (-

NH₂)
Amide +144.9149 +146.9216 2.0067

Serine
Hydroxyl (-

OH)
Ester +144.9149 +146.9216 2.0067

Threonine
Hydroxyl (-

OH)
Ester +144.9149 +146.9216 2.0067

Tyrosine

Phenolic

Hydroxyl (-

OH)

Ester +144.9149 +146.9216 2.0067

Cysteine Thiol (-SH) Thioester +144.9149 +146.9216 2.0067

Mass Spectrometry Data Interpretation
In the mass spectrum, a peptide modified with the trichloroacetyl group will appear as a pair of

peaks separated by the mass difference of the isotopic label. For a singly charged peptide, this

difference will be 2.0067 Da. For a doubly charged peptide, the difference in the m/z value will

be 1.00335, and so on. The relative intensity of the "light" and "heavy" peaks reflects the

relative abundance of the modified peptide in the two original samples.

A conceptual representation of the mass spectrum.

Conclusion
Trichloroacetyl Chloride-13C2 is a promising reagent for quantitative proteomics and other

applications where the derivatization of nucleophilic functional groups is desired. Its high

reactivity and the defined mass shift upon labeling allow for precise relative quantification of
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biomolecules. While specific applications are yet to be widely documented, the principles and

proposed protocols outlined in this guide provide a solid foundation for researchers to explore

the potential of this powerful isotopic labeling tool. As with any highly reactive chemical,

appropriate handling and optimization of reaction conditions are crucial for successful and

reproducible results.

To cite this document: BenchChem. [An In-depth Technical Guide to Trichloroacetyl Chloride-
13C2 Isotopic Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121693#trichloroacetyl-chloride-13c2-isotopic-
labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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